
Tetrahydrofuran-D8 and Water: A Guide to their
Miscibility for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787 Get Quote

For Immediate Release

This technical guide addresses the miscibility of deuterated tetrahydrofuran (THF-d8) with

water, a topic of interest for researchers, scientists, and professionals in drug development and

various chemical sciences. This document provides a comprehensive overview of their

interaction, supported by physical property data and a conceptual framework.

Executive Summary
Tetrahydrofuran-D8 (C₄D₈O), the deuterated isotopologue of tetrahydrofuran (THF), is

considered miscible with water.[1] This property is analogous to that of its non-deuterated

counterpart, THF, which is also fully miscible with water under standard conditions.[2][3][4] This

miscibility is attributed to the polar nature of the THF molecule, which allows for hydrogen

bonding with water molecules.[5] While generally miscible, it is important to note that the THF-

water binary system can exhibit a "miscibility gap" under specific temperature and

concentration conditions, leading to phase separation.[6][7]

Physical Properties and Miscibility
The substitution of hydrogen atoms with deuterium in THF-d8 results in slight alterations to its

physical properties compared to standard THF. However, these changes do not significantly

impact its miscibility with water. Both compounds are colorless liquids at room temperature and

are versatile solvents in organic chemistry.[3]
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A summary of the relevant physical properties is presented in Table 1.

Table 1: Comparison of Physical Properties of Tetrahydrofuran and Tetrahydrofuran-D8

Property Tetrahydrofuran (THF)
Tetrahydrofuran-D8 (THF-
d8)

Molecular Formula C₄H₈O C₄D₈O

Molar Mass 72.11 g/mol [2] 80.16 g/mol [8]

Density at 25 °C 0.889 g/mL[2] 0.985 g/mL[8]

Boiling Point 66 °C[4] 65-66 °C[8]

Melting Point -108.4 °C[2] -106 °C[8]

Miscibility with Water Miscible[3][4] Miscible[1]

The Mechanism of Miscibility
The miscibility of both THF and THF-d8 with water is a result of their molecular structures. The

oxygen atom in the ether group of the tetrahydrofuran ring is a hydrogen bond acceptor,

allowing it to form hydrogen bonds with the hydrogen atoms of water molecules. This

interaction overcomes the hydrophobic nature of the molecule's carbon backbone, enabling the

two liquids to mix in all proportions.

The logical relationship for miscibility is illustrated in the following diagram:
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Caption: Logical diagram illustrating the factors leading to the miscibility of Tetrahydrofuran-
D8 and water.

Experimental Determination of Miscibility
The miscibility of a liquid with water can be determined through several established

experimental protocols:

Visual Observation: The simplest method involves mixing the two liquids and visually

inspecting the resulting solution. A single, clear phase indicates miscibility, while the

formation of layers or a cloudy emulsion suggests immiscibility or partial miscibility.

Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy can be employed to confirm miscibility at a molecular level. In a mixture of

THF-d8 and water (H₂O), the presence of a single set of peaks for water protons that may

shift depending on the concentration of THF-d8 would indicate a homogeneous solution.

Phase Titration: This method involves titrating one liquid into the other while monitoring for

the point of phase separation (cloud point). This is particularly useful for determining the

boundaries of a miscibility gap.
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The Miscibility Gap of Tetrahydrofuran and Water
While THF and water are miscible at room temperature, they exhibit a lower critical solution

temperature (LCST), meaning they can become immiscible at elevated temperatures.[6] This

phenomenon, known as a "miscibility gap," occurs within a specific range of temperatures and

compositions.[6][7] For the THF-water system, this immiscibility has been observed at

temperatures between approximately 70°C and 140°C.[6] It is reasonable to expect that THF-

d8 and water would exhibit a similar, though potentially slightly shifted, miscibility gap due to

isotopic effects. Researchers working with these mixtures at elevated temperatures should be

aware of this potential for phase separation.

Conclusion
Tetrahydrofuran-D8 is miscible with water under standard laboratory conditions. This property

is analogous to its non-deuterated form and is driven by the polar nature of the THF molecule

and its ability to form hydrogen bonds. For applications at elevated temperatures, researchers

should consider the potential for a miscibility gap, which could lead to phase separation. The

experimental protocols outlined in this guide can be utilized to verify miscibility under specific

experimental conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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